Cas no 845660-69-7 ((1E)-N1-(furan-2-yl)methylidene-3-(3-methylbenzenesulfonyl)-1H-pyrrolo2,3-bquinoxaline-1,2-diamine)

• Product Name: (1E)-N1-(furan-2-yl)methylidene-3-(3-methylbenzenesulfonyl)-1H-pyrrolo2,3-bquinoxaline-1,2-diamine
• CAS No: 845660-69-7
• MF: C₂₂H₁₇N₅O₃S
• MW: 431.467082738876
• CID: 5438625
• Update Time: 2025-10-30

(1E)-N1-(furan-2-yl)methylidene-3-(3-methylbenzenesulfonyl)-1H-pyrrolo2,3-bquinoxaline-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 1-[(E)-furan-2-ylmethylideneamino]-3-(3-methylphenyl)sulfonylpyrrolo[3,2-b]quinoxalin-2-amine
• 1H-Pyrrolo[2,3-b]quinoxaline-1,2-diamine, N1-(2-furanylmethylene)-3-[(3-methylphenyl)sulfonyl]-
• (1E)-N1-(furan-2-yl)methylidene-3-(3-methylbenzenesulfonyl)-1H-pyrrolo2,3-bquinoxaline-1,2-diamine

• Inchi： 1S/C22H17N5O3S/c1-14-6-4-8-16(12-14)31(28,29)20-19-22(26-18-10-3-2-9-17(18)25-19)27(21(20)23)24-13-15-7-5-11-30-15/h2-13H,23H2,1H3
• InChI Key： VWJXCHFLNCRZML-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=C2C(S(C3=CC=CC(C)=C3)(=O)=O)=C(N)N(N=CC3=CC=CO3)C=12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on (1E)-N1-(furan-2-yl)methylidene-3-(3-methylbenzenesulfonyl)-1H-pyrrolo2,3-bquinoxaline-1,2-diamine

Compound Introduction: (1E)-N1-(furan-2-yl)methylidene-3-(3-methylbenzenesulfonyl)-1H-pyrrolo[2,3-b]quinoxaline-1,2-diamine (CAS No. 845660-69-7)

The compound (1E)-N1-(furan-2-yl)methylidene-3-(3-methylbenzenesulfonyl)-1H-pyrrolo[2,3-b]quinoxaline-1,2-diamine, identified by its CAS number 845660-69-7, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure combines elements of heterocyclic chemistry with functional groups that have garnered considerable attention for their potential in drug discovery and development. The compound's framework is characterized by a fused system of a pyrrole and a quinoxaline core, further modified by substituents that enhance its pharmacological profile.

Recent research has highlighted the importance of heterocyclic compounds in medicinal chemistry due to their diverse biological activities and structural versatility. The pyrrole and quinoxaline moieties in this compound contribute to its unique chemical properties, which are often exploited to modulate biological targets. Specifically, the presence of a furan substituent at the N1 position and a 3-methylbenzenesulfonyl group at the 3-position introduces specific electronic and steric effects that can influence binding interactions with biological receptors.

The synthesis of such complex molecules requires meticulous attention to detail and advanced synthetic methodologies. The incorporation of the furan-2-yl moiety into the molecular structure not only contributes to the compound's overall complexity but also opens up possibilities for further derivatization and functionalization. This flexibility is crucial for optimizing pharmacokinetic and pharmacodynamic properties, making it a valuable scaffold for drug development.

In the context of current pharmaceutical research, compounds like (1E)-N1-(furan-2-yl)methylidene-3-(3-methylbenzenesulfonyl)-1H-pyrrolo[2,3-b]quinoxaline-1,2-diamine are being explored for their potential therapeutic applications. The quinoxaline core, in particular, has shown promise in various pharmacological contexts, including anti-inflammatory, anticancer, and antimicrobial activities. The addition of the 3-methylbenzenesulfonyl group further enhances these properties by introducing hydrophobic interactions and improving metabolic stability.

The compound's structural features also make it an attractive candidate for computational modeling and drug design studies. High-throughput virtual screening techniques can be employed to identify potential binding sites and optimize interactions with target proteins. This approach leverages the power of computational chemistry to accelerate the drug discovery process, reducing the time and resources required for experimental validation.

One of the most compelling aspects of this compound is its potential for modulating key biological pathways relevant to human health. For instance, studies have suggested that derivatives of pyrrole-quinoxaline hybrids may interact with enzymes and receptors involved in cell signaling pathways associated with diseases such as cancer and neurodegenerative disorders. The specific arrangement of functional groups in (1E)-N1-(furan-2-yl)methylidene-3-(3-methylbenzenesulfonyl)-1H-pyrrolo[2,3-b]quinoxaline-1,2-diamine positions it as a promising candidate for further investigation in these areas.

Evaluation of this compound's biological activity typically involves in vitro assays designed to assess its interaction with specific targets. These assays can provide valuable insights into its potential therapeutic effects and help guide further optimization efforts. Additionally, preclinical studies may be conducted to evaluate its safety profile and pharmacokinetic properties before moving into human clinical trials.

The role of computational tools in analyzing such complex molecules cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations can provide detailed insights into the compound's behavior at the molecular level. These studies can help elucidate mechanisms of action and identify key interactions that contribute to its biological activity.

As research continues to evolve, compounds like (1E)-N1-(furan-2-yl)methylidene-3-(3-methylbenzenesulfonyl)-1H-pyrrolo[2,3-b]quinoxaline-1,2-diamine are likely to play an increasingly important role in the development of novel therapeutics. Their unique structural features and versatile functional groups make them valuable tools for exploring new pharmacological frontiers. By leveraging advances in synthetic chemistry, computational modeling, and biological testing, researchers can harness their potential to address unmet medical needs.